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Compound of Interest

Compound Name: N,N-Dibenzyltridecanamide

Cat. No.: B15444776

Disclaimer: As of October 2025, publicly available research specifically detailing the use of N,N-
Dibenzyltridecanamide as a lubricant additive is limited. The following application notes and
protocols are presented as a theoretical framework for researchers and scientists interested in
investigating its potential. The experimental data presented is hypothetical and intended for
illustrative purposes.

Application Notes

Introduction

N,N-Dibenzyltridecanamide is a long-chain fatty amide with a molecular structure that
suggests potential utility as a friction modifier and anti-wear additive in lubricating oils. The long
tridecanamide chain provides oil solubility and the potential to form a protective film on metal
surfaces, while the dibenzyl groups may enhance thermal stability and surface adhesion. This
document outlines a hypothetical investigation into the tribological performance of N,N-
Dibenzyltridecanamide in a base oil.

Potential Mechanism of Action

It is hypothesized that N,N-Dibenzyltridecanamide functions by adsorbing onto metallic
surfaces via its polar amide group. The long, non-polar aliphatic and benzyl chains would then
form a low-shear boundary film. This film could physically separate contacting asperities,
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thereby reducing friction and preventing adhesive wear. The bulky dibenzyl groups might also
provide a steric hindrance effect, further contributing to wear protection.

Hypothetical Performance Data

The following tables summarize the expected quantitative data from a series of standardized
tests comparing a base oil with and without the addition of N,N-Dibenzyltridecanamide.

Table 1: Tribological Performance (Four-Ball Wear Test, ASTM D4172)

Lubricant Sample Wear Scar Diameter (mm) Coefficient of Friction

Group 1l Base Qil 0.65 0.12

Base Oil + 1.0% wt. N,N-
) ) ) 0.48 0.08
Dibenzyltridecanamide

Table 2: High-Frequency Reciprocating Rig (HFRR) Test (ASTM D6079)

Lubricant Sample Wear Scar Diameter (um) Film Formation (%)

Group 1l Base Qil 620 15

Base Oil + 1.0% wt. N,N-

Dibenzyltridecanamide

350 85

Table 3: Physical and Chemical Properties
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Base Oil + 1.0% wt. N,N-

Property Base Oil . . .
Dibenzyltridecanamide

Kinematic Viscosity @ 40°C

46.2 47.5
(cSt) (ASTM D445)
Kinematic Viscosity @ 100°C

6.8 7.1
(cSt) (ASTM D445)
Viscosity Index (ASTM D2270) 125 128
Pour Point (°C) (ASTM D97) -15 -15
Flash Point (°C) (ASTM D92) 220 225

Experimental Protocols

1. Synthesis of N,N-Dibenzyltridecanamide

This protocol describes a potential laboratory-scale synthesis of N,N-Dibenzyltridecanamide
from tridecanoyl chloride and dibenzylamine.

o Materials: Tridecanoyl chloride, dibenzylamine, triethylamine, dichloromethane, saturated
sodium bicarbonate solution, anhydrous magnesium sulfate, rotary evaporator, magnetic
stirrer, and standard laboratory glassware.

e Procedure:

[¢]

In a round-bottom flask, dissolve dibenzylamine and triethylamine in dichloromethane.

Cool the mixture in an ice bath.

[e]

o

Slowly add tridecanoyl chloride dropwise to the stirred solution.

[¢]

Allow the reaction to warm to room temperature and stir for 12 hours.

[¢]

Quench the reaction with a saturated sodium bicarbonate solution.

[e]

Separate the organic layer and wash it sequentially with water and brine.
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[e]

Dry the organic layer over anhydrous magnesium sulfate and filter.

o

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

o

Purify the crude product by column chromatography or recrystallization.

[¢]

Characterize the final product using techniques such as NMR and FT-IR spectroscopy.
. Lubricant Formulation

Materials: Group Il base oil, synthesized N,N-Dibenzyltridecanamide, magnetic stirrer with
hot plate.

Procedure:
o Weigh the required amount of Group Il base oil into a beaker.
o Gently heat the base oil to 60°C while stirring.

o Slowly add the desired weight percentage of N,N-Dibenzyltridecanamide to the heated
oil.

o Continue stirring for 2 hours or until the additive is fully dissolved.
o Allow the formulation to cool to room temperature.

. Tribological Testing: Four-Ball Wear Test (based on ASTM D4172)
Apparatus: Four-ball wear tester.
Materials: Steel balls (52100 steel), lubricant sample, hexane, isopropanol.
Procedure:

o Thoroughly clean the steel balls and test cup with hexane and isopropanol and allow them
to dry completely.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15444776?utm_src=pdf-body
https://www.benchchem.com/product/b15444776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15444776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Assemble the four-ball test configuration with three stationary balls in the cup and one
rotating ball on the spindle.

o Add the lubricant sample to the test cup, ensuring the stationary balls are fully submerged.

o Set the test parameters: Load = 392 N (40 kgf), Speed = 1200 rpm, Temperature = 75°C,
Duration = 60 minutes.

o Start the test and record the frictional torque throughout the duration.
o After the test, disassemble the apparatus and clean the stationary balls.
o Measure the wear scar diameter on each of the three stationary balls using a microscope.

o Calculate the average wear scar diameter and the coefficient of friction.

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and evaluation of N,N-
Dibenzyltridecanamide as a lubricant additive.
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Caption: Hypothesized mechanism of action for N,N-Dibenzyltridecanamide as a boundary
lubricant additive.

« To cite this document: BenchChem. [Investigating N,N-Dibenzyltridecanamide as a Novel
Lubricant Additive: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15444776#investigating-n-n-
dibenzyltridecanamide-as-a-lubricant-additive]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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